BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Ethylhexanoic
Acid, Lead Salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethylhexanoic acid, lead salt

Cat. No.: B168966

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhexanoic acid, lead salt, is an organometallic compound with significant industrial
applications. It belongs to a class of metal carboxylates that are highly soluble in nonpolar
organic solvents, a property that underpins its utility in various processes.[1][2] This technical
guide provides a comprehensive overview of its chemical identity, synthesis, physicochemical
properties, applications, and toxicological profile, with a focus on providing detailed
experimental protocols and clear data presentation for the scientific community.

Chemical Identity and CAS Numbers

The chemical identity of 2-ethylhexanoic acid, lead salt can be nuanced, leading to the use of
multiple CAS numbers. The most specific and frequently cited CAS number is 301-08-6, which
corresponds to Lead(ll) bis(2-ethylhexanoate).[2][3][4] This indicates a salt where one lead(ll)
ion is coordinated with two 2-ethylhexanoate anions.

Another commonly encountered CAS number is 16996-40-0.[5][6] This number is also used for
2-ethylhexanoic acid, lead salt, but may sometimes refer to a salt with an unspecified or
different stoichiometry, or a basic salt.[6] For clarity and specificity, this guide will primarily focus
on the well-defined Lead(ll) bis(2-ethylhexanoate) (CAS 301-08-6).
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Identifier

Value

Reference

Chemical Name

Lead(ll) bis(2-ethylhexanoate)

[3]4]

Lead 2-ethylhexanoate, Lead

Synonyms octoate [3114]
Primary CAS Number 301-08-6 [21[31[4]
Secondary CAS Number 16996-40-0 516171
Molecular Formula C16H3004Pb [3]
Molecular Weight 493.61 g/mol [3]

Physicochemical Properties

2-Ethylhexanoic acid, lead salt is typically a viscous liquid with a light yellow or brown color.

Its high solubility in organic solvents and insolubility in water are key characteristics for its

applications.[5]

Property Value Reference
Light yellowish brown viscous

Appearance o [5]
liquid

Solubility in Water Insoluble [31[51[8]

Solubility in Organic Solvents

Soluble in methyl benzene and

turpentine
Density 1.56 g/cm3 [31[5]1[8]
Flash Point 162 °C [5]

Hydrolytic Sensitivity

No reaction with water under

neutral conditions

[8]

Synthesis of 2-Ethylhexanoic Acid, Lead Salt
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Several methods are employed for the synthesis of 2-ethylhexanoic acid, lead salt. The
choice of method can depend on the desired purity and scale of production.

Experimental Protocol 1: Synthesis from Lead(ll) Oxide

This method involves the direct reaction of lead(ll) oxide (PbO) with 2-ethylhexanoic acid.

Materials:

Lead(ll) oxide (PbO)

2-Ethylhexanoic acid

Toluene (or another suitable non-polar solvent)

Reaction vessel with a stirrer, thermometer, and a Dean-Stark apparatus for water removal

Heating mantle

Procedure:

In a reaction vessel, suspend lead(ll) oxide in toluene.

e Add a stoichiometric amount of 2-ethylhexanoic acid to the suspension with continuous
stirring. A slight excess of the acid can be used to ensure complete reaction of the oxide.

» Heat the mixture to reflux. The water formed during the reaction will be azeotropically
removed using the Dean-Stark apparatus.

» Continue the reaction until no more water is collected, indicating the completion of the
reaction.

 After cooling, the resulting solution of lead(ll) 2-ethylhexanoate in toluene can be used
directly or the solvent can be removed under reduced pressure to obtain the neat product.

Experimental Protocol 2: Electrolytic Synthesis

This method provides a high-purity product through the anodic dissolution of lead in an
electrolyte containing 2-ethylhexanoic acid.
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Materials:

Lead plate (anode)
Inert cathode (e.g., stainless steel)

Electrolyzer with separate anode and cathode compartments (divided by an ion-exchange
membrane)

2-Ethylhexanoic acid
Methanol (or another low-weight aliphatic alcohol)
Potassium 2-ethylhexanoate (as an electroconductive additive)

DC power supply

Procedure:

Prepare the anolyte by dissolving 2-ethylhexanoic acid and a small amount of lead 2-
ethylhexanoate in methanol.

Prepare the catholyte by dissolving 2-ethylhexanoic acid and potassium 2-ethylhexanoate in
methanol.

Assemble the electrolyzer with the lead anode and inert cathode in their respective
compartments, separated by the ion-exchange membrane.

Fill the compartments with the prepared anolyte and catholyte solutions.

Apply a constant direct current to the cell. The lead anode will dissolve and react with the 2-
ethylhexanoate ions to form lead(ll) 2-ethylhexanoate.

Maintain the temperature of the electrolyzer (e.g., 50-55 °C) using a water jacket.

After the desired reaction time, the anolyte containing the product is collected. The product
can be isolated by evaporating the solvent.
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Applications

The primary applications of 2-ethylhexanoic acid, lead salt are as a heat stabilizer for
polyvinyl chloride (PVC) and as a drier in paints, varnishes, and inks.[9]

PVC Stabilization

During processing at high temperatures, PVC undergoes thermal degradation, releasing
hydrogen chloride (HCI). This HCI can then catalyze further degradation, leading to
discoloration and loss of mechanical properties. Lead stabilizers like 2-ethylhexanoic acid,
lead salt, counteract this process through a two-fold mechanism:

o HCI Scavenging: The lead salt reacts with and neutralizes the released HCI, preventing the
autocatalytic degradation cascade.

o Substitution of Labile Chlorine Atoms: It is believed that the stabilizer can replace unstable
allylic chlorine atoms in the PVC polymer chain with more stable carboxylate groups, thus
inhibiting the initiation of dehydrochlorination.

Autocatalysis

Hydrogen Chloride (HCI)

Neutralization Reaction Lead Chloride

Heat —P{ PVC Polymer Chain }—>

Thermal Degradation

Lead(ll) 2-Ethylhexanoate

Substitution Reaction H Stabilized PVC
| Unstable Allylic
| Chlorine Atoms

Click to download full resolution via product page

Caption: Mechanism of PVC stabilization by Lead(ll) 2-ethylhexanoate.

Paint Drier
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In paints and coatings that cure through oxidation, metal carboxylates act as catalysts to
accelerate the drying process. Lead(ll) 2-ethylhexanoate promotes the oxidative cross-linking
of drying oils, facilitating the formation of a solid, durable film.

Toxicological Profile

The toxicity of 2-ethylhexanoic acid, lead salt is primarily driven by the lead component.[7]
Lead is a well-documented toxic heavy metal with no known biological function in the human
body. Exposure can lead to a range of adverse health effects, affecting multiple organ systems.

Hazard Classification Description

Acute Toxicity Harmful if swallowed or inhaled.

] o May damage the unborn child and is suspected
Reproductive Toxicity of damaging fertilty

Carcinogenicity Classified as a potential carcinogen.[10]

- o May cause damage to organs through

Specific Target Organ Toxicity (Repeated )
prolonged or repeated exposure, particularly the

Exposure) )
central nervous system, blood, and kidneys.[11]

Very toxic to aquatic life with long-lasting effects.

Aquatic Hazard
[10][11]

Mechanism of Lead Toxicity

Lead exerts its toxic effects through several mechanisms, including:

» Enzyme Inhibition: Lead has a high affinity for sulfhydryl groups in proteins, leading to the
inhibition of numerous enzymes. A key example is its interference with the enzymes involved
in heme synthesis.

« Interference with Cationic Signaling: As a divalent cation, lead can mimic and interfere with
the function of essential cations like calcium (Ca2*), zinc (Zn2*), and magnesium (Mg2z*),
disrupting cellular signaling pathways.
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o Oxidative Stress: Lead can promote the generation of reactive oxygen species (ROS),
leading to oxidative stress and damage to cellular components like lipids, proteins, and DNA.

Exposure Routes

Ingestion Inhalation Dermal

Lead(ll) lons

Enzyme Inhibition Interference with Generation of
(e.g., Heme Synthesis) Cationic Signaling (Caz*, Zn2*) Reactive Oxygen Species (ROS)

/

Cellular Damage
(Lipids, Proteins, DNA)

/

Organ System Toxicity
(Nervous, Renal, Hematopoietic)

Click to download full resolution via product page
Caption: Simplified overview of the cellular toxicity pathways of lead.

Analytical Methods

The analysis of 2-ethylhexanoic acid, lead salt, often involves determining the lead content or
quantifying the 2-ethylhexanoic acid moiety, for example, as an impurity in other products.

Experimental Protocol 3: Determination of 2-
Ethylhexanoic Acid Impurity by lon Chromatography
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This protocol is adapted from a method for determining 2-ethylhexanoic acid in clavulanate.
Materials and Equipment:

Dionex ICS-2100 system or equivalent lon Chromatography (IC) system with a suppressed
conductivity detector.

lonPac® AS11 analytical column or equivalent.

Deionized water.

2-Ethylhexanoic acid standard.

Sample containing the potential 2-ethylhexanoic acid impurity.
Procedure:

o Standard Preparation: Prepare a stock solution of 2-ethylhexanoic acid in deionized water.
Create a series of calibration standards by diluting the stock solution to known
concentrations.

Sample Preparation: Dissolve a precisely weighed amount of the sample in deionized water
to a known volume.

Chromatographic Conditions:

o Eluent: Electrolytically generated potassium hydroxide.

o Flow Rate: As recommended for the column.

o Detection: Suppressed conductivity.

Analysis: Inject the prepared standards and samples into the IC system.

Quantification: Create a calibration curve by plotting the peak area of the 2-ethylhexanoic
acid standard against its concentration. Determine the concentration of 2-ethylhexanoic acid
in the sample by comparing its peak area to the calibration curve.
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Conclusion

2-Ethylhexanoic acid, lead salt (primarily as Lead(ll) bis(2-ethylhexanoate), CAS 301-08-6) is
a compound with specific industrial uses stemming from its physicochemical properties. Its
synthesis is achievable through straightforward chemical reactions or more sophisticated
electrochemical methods. While effective as a PVC stabilizer and paint drier, its use is
increasingly scrutinized due to the inherent toxicity of lead. Researchers and professionals
working with this compound must adhere to strict safety protocols and consider the
environmental implications of its use. The detailed protocols and data presented in this guide
are intended to support informed research and development activities related to this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethylhexanoic Acid,
Lead Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168966#cas-number-for-2-ethylhexanoic-acid-lead-
salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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